Cas no 1401934-53-9 (4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine)
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-dimethoxyphenyl)-5-phenyl-1,3-thiazol-2-amine
- 4-(3,4-dimethoxyphenyl)-5-phenylthiazol-2-amine
- 4-(3,4-dimethoxyphenyl)-5-phenylthiazol-2-amine(WXC04280)
- 181736
- AKOS037646233
- BGC93453
- 4-(3,4-dimethoxyphenyl)-5-phenyl-1,3-thiazol-2-ylamine
- 4-(3,4-dimethoxyphenyl)-5-phenyl-2,3-dihydro-1,3-thiazol-2-imine
- 1401934-53-9
- MFCD03082841
- SCHEMBL12802790
- SB83040
- CS-0446103
- W12640
- AS-67520
- AO-081/40676707
- 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine
-
- MDL: MFCD03082841
- Inchi: 1S/C17H16N2O2S/c1-20-13-9-8-12(10-14(13)21-2)15-16(22-17(18)19-15)11-6-4-3-5-7-11/h3-10H,1-2H3,(H2,18,19)
- InChI Key: ZSFQEPMICSQYIG-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC=C2)=C(C2=CC=C(OC)C(OC)=C2)N=C1N
Computed Properties
- Exact Mass: 312.09324893g/mol
- Monoisotopic Mass: 312.09324893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 85.6Ų
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB488452-250 mg |
4-(3,4-Dimethoxyphenyl)-5-phenylthiazol-2-amine; . |
1401934-53-9 | 250MG |
€534.00 | 2023-04-20 | ||
| abcr | AB488452-1 g |
4-(3,4-Dimethoxyphenyl)-5-phenylthiazol-2-amine; . |
1401934-53-9 | 1g |
€1,290.50 | 2023-04-20 | ||
| Chemenu | CM456058-1g |
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine |
1401934-53-9 | 95%+ | 1g |
$961 | 2022-12-31 | |
| eNovation Chemicals LLC | D762702-100mg |
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine |
1401934-53-9 | 95% | 100mg |
$245 | 2023-09-02 | |
| eNovation Chemicals LLC | D762702-250mg |
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine |
1401934-53-9 | 95% | 250mg |
$450 | 2023-09-02 | |
| eNovation Chemicals LLC | D762702-1g |
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine |
1401934-53-9 | 95% | 1g |
$950 | 2023-09-02 | |
| eNovation Chemicals LLC | D762702-5g |
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine |
1401934-53-9 | 95% | 5g |
$3035 | 2023-09-02 | |
| Key Organics Ltd | AS-67520-100MG |
4-(3,4-dimethoxyphenyl)-5-phenyl-2,3-dihydro-1,3-thiazol-2-imine |
1401934-53-9 | >95% | 100mg |
£303.00 | 2023-09-08 | |
| Key Organics Ltd | AS-67520-250MG |
4-(3,4-dimethoxyphenyl)-5-phenyl-2,3-dihydro-1,3-thiazol-2-imine |
1401934-53-9 | >95% | 0mg |
£584.00 | 2023-04-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD570426-1g |
4-(3,4-Dimethoxyphenyl)-5-phenylthiazol-2-amine |
1401934-53-9 | 97% | 1g |
¥6611.0 | 2023-04-02 |
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine
Comprehensive Overview of 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine (CAS No. 1401934-53-9)
4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine (CAS No. 1401934-53-9) is a specialized organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and potential applications. The presence of dimethoxyphenyl and phenyl groups in its molecular framework contributes to its versatility in drug discovery and development.
In recent years, the demand for thiazole-based compounds has surged, driven by their role in designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine due to its potential as a scaffold for bioactive molecules. Its CAS number 1401934-53-9 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.
The compound's synthetic pathway and structure-activity relationship (SAR) have been extensively studied. Its thiazole core is known for stabilizing interactions with biological targets, making it a candidate for drug design. Additionally, the dimethoxy substitution pattern enhances its solubility and bioavailability, addressing a common challenge in small-molecule therapeutics.
From an industrial perspective, 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds without compromising yield or purity. This aligns with the broader trend of green pharmaceuticals, a topic frequently queried in search engines.
Another hot topic linked to this compound is its potential role in neurodegenerative disease research. Preliminary studies suggest that thiazole derivatives may modulate pathways implicated in conditions like Alzheimer's and Parkinson's diseases. While further validation is needed, this connection has sparked interest among both scientists and the general public.
In summary, 4-(3,4-Dimethoxyphenyl)-5-Phenylthiazol-2-Amine (CAS No. 1401934-53-9) represents a promising area of exploration in medicinal chemistry and material science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, ensure its continued relevance in scientific discourse.
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